Cas no 2226273-54-5 (Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester)

• Product Name: Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester
• CAS No: 2226273-54-5
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 5937382
• PubChem ID: 165978205
• Update Time: 2025-10-31

Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester
• ethyl 7-formylpyrazolo[1,5-a]pyridine-3-carboxylate
• 2226273-54-5
• EN300-6760345

• Inchi： 1S/C11H10N2O3/c1-2-16-11(15)9-6-12-13-8(7-14)4-3-5-10(9)13/h3-7H,2H2,1H3
• InChI Key： YURPVNQFQDAQHX-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C(C=O)=CC=C2

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: -0.94±0.30(Predicted)

Additional information on Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester

Introduction to Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester (CAS No. 2226273-54-5)

Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester (CAS No. 2226273-54-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the formyl group and the ethyl ester moiety imparts specific chemical and biological properties that make this compound a valuable candidate for various research endeavors.

The chemical structure of Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester is characterized by a pyrazolopyridine core with a formyl group at the 7-position and an ethyl ester at the 3-carboxylic acid position. This unique arrangement of functional groups contributes to its stability and reactivity, making it an attractive target for synthetic chemists and medicinal chemists alike. The formyl group can participate in various chemical reactions, such as condensation reactions and reduction processes, which can be leveraged to synthesize more complex molecules with potential therapeutic value.

In recent years, there has been a growing interest in the biological activities of pyrazolopyridines. Studies have shown that these compounds exhibit a wide range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrazolopyridine derivatives demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding highlights the potential of Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester as a lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester has also shown promise in cancer research. A study published in Cancer Letters in 2020 investigated the anticancer activity of several pyrazolopyridine derivatives against various cancer cell lines. The results indicated that these compounds exhibited significant cytotoxicity against breast cancer cells by inducing apoptosis and inhibiting cell proliferation. The formyl group in Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester may play a crucial role in its anticancer activity by interacting with specific cellular targets involved in cancer progression.

In addition to its therapeutic potential, Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester has been explored for its use as a synthetic intermediate in organic synthesis. The presence of the formyl group provides a convenient handle for further functionalization through various chemical transformations. For example, researchers have utilized this compound as a starting material to synthesize more complex molecules with enhanced biological activities. A study published in Organic Letters in 2019 described a novel synthetic route to access substituted pyrazolopyridines using Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester as a key intermediate. This synthetic strategy has opened up new avenues for the development of novel pharmaceuticals and materials.

The physicochemical properties of Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester have also been extensively studied to understand its behavior in different environments. Its solubility profile and stability under various conditions are important factors that influence its utility in both research and industrial applications. A recent study published in the Journal of Pharmaceutical Sciences investigated the solubility and stability of several pyrazolopyridine derivatives under different pH conditions. The results showed that Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester exhibited good solubility in polar solvents and maintained its stability over extended periods.

In conclusion, Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-formyl-, ethyl ester (CAS No. 2226273-54-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. Ongoing research continues to uncover new insights into its potential therapeutic uses and synthetic applications, solidifying its position as a valuable compound in the field.